Methyl (5-hydroxy-1-pyridin-2-yl-1H-pyrazol-3-yl)-acetate
Overview
Description
Methyl (5-hydroxy-1-pyridin-2-yl-1H-pyrazol-3-yl)-acetate (MHP) is a synthetic compound that has been studied for its potential medicinal applications. It is a member of the pyridine family of compounds, which are known for their anti-inflammatory, anti-oxidative, and anti-cancer properties. MHP has been studied for its potential to treat a variety of conditions, including Alzheimer’s disease, Parkinson’s disease, and cancer.
Scientific Research Applications
Heterocyclic Compound Synthesis
Methyl (5-oxopyrazol-3-yl)acetate serves as a building block in the synthesis of pyrazolo[4,3-c]pyridin-3-ones and pyrazolo[4,3-c]pyridine-3,6-diones, highlighting its utility in constructing complex heterocyclic compounds. This synthesis involves the addition of methyl (5-oxopyrazol-3-yl)acetate to methylthiocyanate in the presence of Ni(OAc)2, leading to the formation of a heterocyclic N,S-ketene acetal. This intermediate plays a crucial role as a synthon in further synthetic steps (Prezent et al., 2016).
Crystal Structure and Computational Study
The synthesis and characterization of 1-(6-chloro-pyridin-2-yl)-5-hydroxy-1H-pyrazole-3-carboxylic acid methyl ester and its analogs have been studied, including their crystal structure through X-ray diffraction and computational analysis using density-functional-theory (DFT) calculations. This research contributes to the understanding of the molecular structure and potential reactivity of such compounds (Shen et al., 2012).
properties
IUPAC Name |
methyl 2-(3-oxo-2-pyridin-2-yl-1H-pyrazol-5-yl)acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3O3/c1-17-11(16)7-8-6-10(15)14(13-8)9-4-2-3-5-12-9/h2-6,13H,7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XVTQAXXMUNXFMU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC1=CC(=O)N(N1)C2=CC=CC=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30589873 |
Source
|
| Record name | Methyl [5-oxo-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrazol-3-yl]acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30589873 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl (5-hydroxy-1-pyridin-2-yl-1H-pyrazol-3-yl)-acetate | |
CAS RN |
1119391-01-3 |
Source
|
| Record name | Methyl [5-oxo-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrazol-3-yl]acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30589873 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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